Cas no 41070-12-6 (3-(3-Iodophenyl)acrylic acid)

• Product Name: 3-(3-Iodophenyl)acrylic acid
• CAS No: 41070-12-6
• MF: C₉H₇IO₂
• MW: 274.0552
• MDL: MFCD00464508
• CID: 1025447
• Update Time: 2025-07-29

3-(3-Iodophenyl)acrylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Iodophenyl)acrylic acid
• 3-iodocinnamic acid
• 3-iodo-cinnamic acid
• 3-iodo-toluene
• 3-Iodotoluene
• 3-iodo-trans-cinnamic acid
• 3-Jod-trans-zimtsaeure
• 3-Jod-zimtsaeure
• 3-Me-C6H4-I
• 3-methyliodobenzene
• 3-Methylphenyl iodide
• Benzene, 1-iodo-3-methyl-
• m-iodotoluene
• m-Methyliodobenzene
• m-Tolyl iodide
• Toluene, m-iodo-
• Toluene, m-iodo- (7CI,8CI)
• trans m-iodocinnamic acid
• (2E)-3-(3-iodophenyl)prop-2-enoic acid
• 3-(3-Iodophenyl)propenoic acid
• STK894426
• BBL021709
• AS02227
• FCH5264209
• FCH1331448
• (E)-3-(3-iodophenyl)-2-propenoic acid
• AX8226922
• AB0024812
• ST24022545
• H8287
• W6157

• MDL： MFCD00464508
• Inchi： 1S/C9H7IO2/c10-8-3-1-2-7(6-8)4-5-9(11)12/h1-6H,(H,11,12)/b5-4+
• InChI Key： XQOFQTFBKOHMCW-SNAWJCMRSA-N
• SMILES： IC1=C([H])C([H])=C([H])C(/C(/[H])=C(\[H])/C(=O)O[H])=C1[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3